2,2,3,3-tetrafluoropropyl 4-[(2,4-difluorophenyl)amino]-4-oxobutanoate

• IUPAC Name: 2,2,3,3-tetrafluoropropyl 4-(2,4-difluoroanilino)-4-oxobutanoate
• InChI: InChI=1S/C13H11F6NO3/c14-7-1-2-9(8(15)5-7)20-10(21)3-4-11(22)23-6-13(18,19)12(16)17/h1-2,5,12H,3-4,6H2,(H,20,21)
• InChI Key: QWDTUVDZJZNRGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC(=O)CCC(=O)OCC(C(F)F)(F)F
• Molecular Formula: C13H11F6NO3
• Molecular Weight: 343.22 g/mol

Description

2,2,3,3-tetrafluoropropyl 4-[(2,4-difluorophenyl)amino]-4-oxobutanoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 2,2,3,3-tetrafluoropropyl 4-[(2,4-difluorophenyl)amino]-4-oxobutanoate involves its interaction with specific receptors in the body. This compound has been found to be a potent inhibitor of certain enzymes, which makes it useful in the development of new drugs. Its mechanism of action has been studied extensively, and it has been found to be effective in various applications.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been found to be effective in the inhibition of certain enzymes, which makes it useful in drug development. It has also been studied for its potential use in the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

2,2,3,3-tetrafluoropropyl 4-[(2,4-difluorophenyl)amino]-4-oxobutanoate has several advantages and limitations in laboratory experiments. Its potency as an enzyme inhibitor makes it useful in drug development. However, its high cost and limited availability can be a limitation in laboratory experiments.

Future Directions

There are several potential future directions for research on 2,2,3,3-tetrafluoropropyl 4-[(2,4-difluorophenyl)amino]-4-oxobutanoate. Some of these include studying its potential use in the treatment of cancer and other diseases, exploring its mechanism of action in more detail, and investigating its potential use in the development of new drugs and pharmaceuticals.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research. Its potential applications in various fields make it a promising compound for future research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments have been studied extensively. Further research on this compound can lead to the development of new drugs and pharmaceuticals, which can have a significant impact on human health.

Synthesis Methods

2,2,3,3-tetrafluoropropyl 4-[(2,4-difluorophenyl)amino]-4-oxobutanoate is synthesized through a multistep process involving the reaction of various chemical reagents. The synthesis method involves the use of several reagents such as 2,2,3,3-tetrafluoropropyl acrylate, 2,4-difluoroaniline, and potassium carbonate. The reaction between these reagents results in the formation of the desired compound.

Scientific Research Applications

2,2,3,3-tetrafluoropropyl 4-[(2,4-difluorophenyl)amino]-4-oxobutanoate has been extensively studied for its potential applications in various scientific fields. This compound has been found to be useful in the development of new drugs and pharmaceuticals. It has also been studied for its potential use in the treatment of cancer and other diseases.